Cas no 2060048-02-2 (2-ethyl-1,1-difluorocyclohexane)

• Product Name: 2-ethyl-1,1-difluorocyclohexane
• CAS No: 2060048-02-2
• MF: C₈H₁₄F₂
• MW: 148.193569660187
• MDL: MFCD30487464
• CID: 5222324
• PubChem ID: 68245301
• Update Time: 2025-08-04

2-ethyl-1,1-difluorocyclohexane Chemical and Physical Properties

Names and Identifiers

• Cyclohexane, 2-ethyl-1,1-difluoro-
• 2-ethyl-1,1-difluorocyclohexane

• MDL： MFCD30487464
• Inchi： 1S/C8H14F2/c1-2-7-5-3-4-6-8(7,9)10/h7H,2-6H2,1H3
• InChI Key： CMHOBDSLJAAFRA-UHFFFAOYSA-N
• SMILES： C1(F)(F)CCCCC1CC

Computed Properties

• Exact Mass: 148.10635677g/mol
• Monoisotopic Mass: 148.10635677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0Ų

Additional information on 2-ethyl-1,1-difluorocyclohexane

2-Ethyl-1,1-Difluorocyclohexane (CAS No. 2060048-02-2): A Comprehensive Overview

2-Ethyl-1,1-difluorocyclohexane, a compound with the CAS registry number 2060048-02-2, is an organofluorine compound that has garnered attention in various chemical and industrial applications. This compound is characterized by its unique structure, which includes a cyclohexane ring substituted with an ethyl group and two fluorine atoms at the 1-position. The presence of fluorine atoms introduces distinct chemical and physical properties, making it a subject of interest in both academic research and industrial settings.

The synthesis of 2-ethyl-1,1-difluorocyclohexane typically involves fluorination reactions, where the cyclohexane derivative undergoes substitution or addition to incorporate fluorine atoms. Recent advancements in fluorination techniques have enabled more efficient and selective synthesis of this compound. For instance, the use of electrophilic fluorination agents or transition-metal-catalyzed methods has been explored to optimize the production process. These methods not only enhance yield but also minimize by-products, aligning with the growing demand for sustainable chemical manufacturing.

One of the most notable applications of 2-ethyl-1,1-difluorocyclohexane is in the field of refrigeration and air conditioning. Its thermodynamic properties make it a potential candidate for use as a refrigerant in various systems. Recent studies have focused on evaluating its performance under different operating conditions, comparing it with traditional refrigerants such as R-134a. The results indicate that 2-ethyl-1,1-difluorocyclohexane exhibits favorable thermodynamic characteristics, including high efficiency and reduced environmental impact.

In addition to its refrigeration applications, 2-ethyl-1,1-difluorocyclohexane has been investigated for its potential in polymer chemistry. The compound's ability to act as a monomer or crosslinking agent has been explored in the development of novel polymeric materials. Researchers have reported that incorporating this compound into polymer networks can enhance mechanical properties such as tensile strength and flexibility. These findings suggest that 2-ethyl-1,1-difluorocyclohexane could play a significant role in advancing materials science.

The environmental impact of 2-ethyl-1,1-difluorocyclohexane is another critical area of study. As industries increasingly prioritize sustainability, understanding the compound's environmental fate and toxicity is essential. Recent research has focused on assessing its biodegradation potential and its effects on aquatic ecosystems. Preliminary results indicate that the compound exhibits moderate biodegradability under aerobic conditions, though further studies are needed to fully characterize its environmental behavior.

From a safety perspective, handling 2-ethyl-1,1-difluorocyclohexane requires adherence to standard laboratory protocols due to its potential hazards. The compound is classified as flammable and toxicological studies have shown acute toxicity in experimental animals. Proper personal protective equipment (PPE) and ventilation systems should be employed during handling to ensure worker safety.

In conclusion, 2-Ethyl-1,1-Difluorocyclohexane (CAS No. 2060048-02-2) is a versatile compound with promising applications across multiple industries. Its unique chemical properties make it a valuable addition to the repertoire of organofluorine compounds. As research continues to uncover new insights into its synthesis, applications, and environmental impact, this compound is poised to play an increasingly important role in both academic and industrial contexts.